3,4-Dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione
3,4-Dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione
3,4-dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione is a seco-androstane that is 9,10-secoandrostane which is substituted by oxo groups at positions 9 and 17 and in which the A-ring is aromatic and bears hydroxy groups at positions 3 and 4.
Brand Name:
Vulcanchem
CAS No.:
2168-61-8
VCID:
VC0045452
InChI:
InChI=1S/C19H24O4/c1-11-3-7-16(21)18(23)12(11)4-5-13-14-6-8-17(22)19(14,2)10-9-15(13)20/h3,7,13-14,21,23H,4-6,8-10H2,1-2H3/t13-,14-,19-/m0/s1
SMILES:
CC1=C(C(=C(C=C1)O)O)CCC2C3CCC(=O)C3(CCC2=O)C
Molecular Formula:
C19H24O4
Molecular Weight:
316.4 g/mol
3,4-Dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione
CAS No.: 2168-61-8
Reference Standards
VCID: VC0045452
Molecular Formula: C19H24O4
Molecular Weight: 316.4 g/mol
| CAS No. | 2168-61-8 |
|---|---|
| Product Name | 3,4-Dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione |
| Molecular Formula | C19H24O4 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | (3aS,4S,7aS)-4-[2-(2,3-dihydroxy-6-methylphenyl)ethyl]-7a-methyl-2,3,3a,4,6,7-hexahydroindene-1,5-dione |
| Standard InChI | InChI=1S/C19H24O4/c1-11-3-7-16(21)18(23)12(11)4-5-13-14-6-8-17(22)19(14,2)10-9-15(13)20/h3,7,13-14,21,23H,4-6,8-10H2,1-2H3/t13-,14-,19-/m0/s1 |
| Standard InChIKey | YUHVBHDSVLKFNI-NJSLBKSFSA-N |
| Isomeric SMILES | CC1=C(C(=C(C=C1)O)O)CC[C@H]2[C@@H]3CCC(=O)[C@]3(CCC2=O)C |
| SMILES | CC1=C(C(=C(C=C1)O)O)CCC2C3CCC(=O)C3(CCC2=O)C |
| Canonical SMILES | CC1=C(C(=C(C=C1)O)O)CCC2C3CCC(=O)C3(CCC2=O)C |
| Description | 3,4-dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione is a seco-androstane that is 9,10-secoandrostane which is substituted by oxo groups at positions 9 and 17 and in which the A-ring is aromatic and bears hydroxy groups at positions 3 and 4. |
| Synonyms | (3aS,4S,7aS)-4-[2-(2,3-Dihydroxy-6-methylphenyl)ethyl]hexahydro-7a-methyl-1H-indene-1,5(4H)-dione; [3aS-(3aα,4α,7aβ)]-4-[2-(2,3-Dihydroxy-6-methylphenyl)ethyl]hexahydro-7a-methyl-1H-Indene-1,5(4H)-dione; 3,4-Dihydroxy-9,10-secoandrosta-1,3,5(10)-trie |
| PubChem Compound | 440483 |
| Last Modified | Nov 11 2021 |
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